Cas no 2228326-85-8 (O-2-(1-methylpiperidin-4-yl)propylhydroxylamine)

• Product Name: O-2-(1-methylpiperidin-4-yl)propylhydroxylamine
• CAS No: 2228326-85-8
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 6488706
• PubChem ID: 165866837
• Update Time: 2025-10-31

O-2-(1-methylpiperidin-4-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1-methylpiperidin-4-yl)propylhydroxylamine
• EN300-1766562
• O-[2-(1-methylpiperidin-4-yl)propyl]hydroxylamine
• 2228326-85-8

• Inchi： 1S/C9H20N2O/c1-8(7-12-10)9-3-5-11(2)6-4-9/h8-9H,3-7,10H2,1-2H3
• InChI Key： UDOCRAQYIIZHIW-UHFFFAOYSA-N
• SMILES： O(CC(C)C1CCN(C)CC1)N

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.5Ų

Additional information on O-2-(1-methylpiperidin-4-yl)propylhydroxylamine

Introduction to O-2-(1-methylpiperidin-4-yl)propylhydroxylamine (CAS No. 2228326-85-8)

O-2-(1-methylpiperidin-4-yl)propylhydroxylamine (CAS No. 2228326-85-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

The chemical structure of O-2-(1-methylpiperidin-4-yl)propylhydroxylamine is composed of a piperidine ring with a methyl group at the 1-position and a propylhydroxylamine moiety attached to the 4-position. The presence of the piperidine ring and the hydroxylamine functional group imparts distinct chemical and biological properties to this compound. These structural elements contribute to its solubility, stability, and reactivity, making it an attractive candidate for drug development.

In terms of physical properties, O-2-(1-methylpiperidin-4-yl)propylhydroxylamine is a colorless to white solid with a molecular weight of approximately 197.3 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings. The compound's stability under different conditions has been extensively studied, and it has been found to be stable at room temperature and under standard laboratory conditions.

The biological activities of O-2-(1-methylpiperidin-4-yl)propylhydroxylamine have been the focus of numerous recent studies. One of the most notable findings is its potential as a modulator of neurotransmitter systems. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially modulating the release and reuptake of neurotransmitters such as serotonin and dopamine. This property makes it a promising candidate for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

Recent advancements in the field have also explored the anti-inflammatory properties of O-2-(1-methylpiperidin-4-yl)propylhydroxylamine. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its potential therapeutic applications, O-2-(1-methylpiperidin-4-yl)propylhydroxylamine has been investigated for its role in drug delivery systems. Its ability to cross biological membranes efficiently makes it an ideal candidate for targeted drug delivery. Researchers have developed nanoparticle formulations containing this compound, which can enhance its bioavailability and reduce side effects associated with conventional drug delivery methods.

The safety profile of O-2-(1-methylpiperidin-4-yl)propylhydroxylamine has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, O-2-(1-methylpiperidin-4-yl)propylhydroxylamine (CAS No. 2228326-85-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and safety profile, makes it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.